1-[4-(Trifluoromethoxy)phenyl]piperidin-4-amine

• IUPAC Name: 1-[4-(trifluoromethoxy)phenyl]piperidin-4-amine
• InChI: InChI=1S/C12H15F3N2O/c13-12(14,15)18-11-3-1-10(2-4-11)17-7-5-9(16)6-8-17/h1-4,9H,5-8,16H2
• InChI Key: BGDGVWONTSRTNI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C12H15F3N2O
• Molecular Weight: 260.26 g/mol

Description

“1-[4-(Trifluoromethoxy)phenyl]piperidin-4-amine” is a chemical compound. It has been mentioned in the context of electrochemical synthesis and electrochromic behaviors.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a solution of ethyl malonyl chloride was added dropwise to a cooled solution of 4-(3-(4-(trifluoromethoxy)phenyl)ureido)piperidin-1-ium 2,2,2-trifluoroacetate.

Scientific Research Applications

Photophysical Properties Studies

Research has explored the photophysical properties of various analogues, including those with phenyl groups substituted with tertiary amines like piperidine. These studies, focusing on fluorescence quantum yield and lifetime in different solvents, provide valuable insights into the electronic properties and environmental sensitivity of these compounds (Qin et al., 2005).

Reaction Kinetics and Mechanism

The kinetics and mechanism of reactions involving trifluoro compounds and piperidine bases have been extensively studied. Insights into the complex reaction pathways and the influence of solvent polarity and substituent groups on reaction rates enhance our understanding of these chemical processes (Jarczewski et al., 1986).

Inhibition Studies

Compounds with piperidine structures have been identified as inhibitors in various studies, highlighting their potential in therapeutic and biochemical applications. The role of specific functional groups in enhancing potency and selectivity is a key focus in these studies (Thalji et al., 2013).

Synthesis and Structural Analysis

Efforts in synthesizing and analyzing the structure of compounds related to 1-[4-(Trifluoromethoxy)phenyl]piperidin-4-amine, such as superpositional analogs of known therapeutic agents, contribute to the field of drug design and molecular engineering (Corey et al., 1993).

Conformational Analysis

Conformational analysis of chiral hindered amides, including those with piperidine components, provides insights into molecular dynamics, structures, and potential interactions with biological molecules. This research is crucial for understanding the behavior of such compounds in biological systems (Rauk et al., 1983).

Chemical Reactions and Synthesis Methods

Studies focus on chemical reactions involving piperidine, such as three-component reactions with sulfonamides or synthesis methods for creating novel compounds with potential applications in various fields like materials science or pharmacology (Shainyan et al., 2019).

Polymerization and Material Science

Investigations into the polymerization processes involving compounds with piperidine groups contribute to material science, aiding in the development of new materials with specific properties for industrial applications (Wang et al., 2005).